Cas no 1805188-52-6 (3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile)

• Product Name: 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile
• CAS No: 1805188-52-6
• MF: C₉H₄F₂N₄O₂
• MW: 238.15046787262
• CID: 4878489
• Update Time: 2025-10-30

3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H4F2N4O2/c10-9(11)5-3-8(15(16)17)14-7(1-2-12)6(5)4-13/h3,9H,1H2
• InChI Key： PRQRAQOFTSHGSX-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(CC#N)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1
• Topological Polar Surface Area: 106

Additional information on 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile

3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile (CAS No. 1805188-52-6): An Emerging Compound in Medicinal Chemistry

3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile (CAS No. 1805188-52-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and antimicrobial activities.

The chemical structure of 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile is characterized by the presence of a cyano group, a difluoromethyl group, a nitro group, and an acetonitrile moiety. These functional groups contribute to the compound's high reactivity and stability, making it a promising candidate for various therapeutic applications. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug molecules, which is crucial for their effectiveness in vivo.

Recent studies have explored the biological activities of 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in the progression of certain cancers. The mechanism of action involves the selective binding to the active site of the enzyme, thereby blocking its catalytic activity and leading to cell cycle arrest and apoptosis in cancer cells.

In addition to its anti-cancer properties, 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual action—anti-cancer and anti-inflammatory—makes it a versatile candidate for further development into therapeutic agents.

The synthesis of 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile has been optimized to improve yield and purity. A multi-step synthetic route involving the reaction of 4-chloro-3-cyanopyridine with difluoroacetic acid followed by nitration and acetonitrile substitution has been reported. This synthetic method ensures high purity and scalability, making it suitable for large-scale production for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 3-Cyano-4-(difluoromethyl)-6-nitropyridine-2-acetonitrile (CAS No. 1805188-52-6) represents a promising compound with potential applications in both cancer therapy and inflammatory disease management. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.